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Compound of Interest

Compound Name: Diethanolamine hydrochloride

Cat. No.: B077265 Get Quote

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Diethanolamine hydrochloride, tailored for researchers, scientists,

and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
Diethanolamine hydrochloride is a chemical that poses several health risks. It is harmful if

swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3] Prolonged or

repeated exposure may cause damage to organs.[1][3] It is also harmful to aquatic life with

long-lasting effects.[1][3] Therefore, adherence to proper safety protocols and the use of

appropriate Personal Protective Equipment (PPE) are critical.

The following table summarizes the recommended PPE for handling Diethanolamine
hydrochloride. It is imperative to consult a safety specialist before handling this product to

ensure the suggested protective clothing is sufficient for your specific application.[4]
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Protection Type Recommended Equipment Details and Citations

Eye/Face Protection

Tightly fitting safety goggles,

Safety glasses with side-

shields, Face shield.

Use equipment tested and

approved under government

standards like NIOSH (US) or

EN 166 (EU).[2][5]

Skin Protection

Chemical-resistant gloves

(Butyl, Nitrile, Neoprene, PVC,

Viton, Barrier®), Lab coat,

Complete suit protection

against chemicals.

Inspect gloves prior to use and

use proper glove removal

technique.[2][4][5][6]

Contaminated clothing should

be removed immediately and

washed before reuse.[1]

Respiratory Protection

A MSHA/NIOSH-approved

vapor respirator or a full-face

respirator with appropriate

cartridges (e.g., type ABEK -

EN 14387).

Required when vapors or

aerosols are generated or if

engineering controls are

insufficient.[1][4][5][7]

Quantitative Toxicological Data
The following table provides a summary of key toxicological data for Diethanolamine
hydrochloride.

Metric Value Species/Method Citations

LD50 (Oral) 1,600 mg/kg Rat [7]

LD50 (Subcutaneous) 4,786 mg/kg Mouse [4]

LC50 (Aquatic) 1,460 mg/l (96 h)
Pimephales promelas

(fathead minnow)
[1]

Operational and Disposal Plans
Safe handling of Diethanolamine hydrochloride requires adherence to a structured workflow,

from preparation to disposal.
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Handling and Storage Protocol
Engineering Controls: Always work in a well-ventilated area. Use a chemical fume hood for

all operations involving this substance.[1][5][7] Ensure that an eyewash station and a safety

shower are in close proximity to the workstation.[4]

Personal Preparation: Before handling, put on all required PPE as detailed in the table

above.

Handling: Avoid contact with skin and eyes.[2] Do not inhale any dust, vapors, or aerosols.[1]

[7] Do not eat, drink, or smoke in the handling area.[1]

Storage: Keep the container tightly closed when not in use.[1][7][8] Store in a designated

area, away from incompatible materials such as oxidizing agents and strong acids.[6]

Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the

end of the workday.[2][9][6]

Spill and Emergency Procedures
Small Spills (<1 L):

If you are trained, confine the spill using an inert absorbent material (e.g., Chemizorb®).[5]

[7]

Avoid breathing vapors.[5]

Collect the absorbed material into a suitable, tightly closed container for disposal as

hazardous waste.[5]

Double bag the spill waste in clear plastic bags, label it, and take it to the next chemical

waste pick-up.[5]

Emergency First Aid:

Eye Contact: Immediately rinse with plenty of water for several minutes, holding the

eyelids open.[10] Remove contact lenses if present and easy to do.[7] Call an

ophthalmologist immediately.[1][7]
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Skin Contact: Immediately take off all contaminated clothing.[7] Rinse the affected skin

with water or shower.[1][7] Consult a physician.[1][7]

Inhalation: Move the person to fresh air.[1][7] If breathing has stopped, provide artificial

respiration.[6] Consult a physician.[1][7]

Ingestion: Immediately have the victim drink water (two glasses at most).[1][7] Consult a

physician.[1][7]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[1]

Waste Collection: Collect waste from residues and contaminated materials in their original or

other suitable, labeled containers.[1] Do not mix with other waste.[1]

Container Disposal: Uncleaned containers should be handled in the same manner as the

product itself.[1]

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[9] Do not discharge

into sewer systems or contaminate water, foodstuffs, or feed.[9]

Workflow for Handling Diethanolamine
Hydrochloride
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1. Preparation

2. Handling

3. Post-Handling & Disposal

Emergency Procedures

Review SDS

Ensure Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE

Work within Fume Hood

Avoid Inhalation & Contact

Store in Tightly
Closed Container

Spill Cleanup

If Spill Occurs

First Aid for Exposure

If Exposure Occurs

Wash Hands Thoroughly

Decontaminate Work Area

Dispose of Waste
(per regulations)

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diethanolamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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